Cas no 62507-45-3 (Butane, 1-(2-isocyanatoethoxy)-)

• Product Name: Butane, 1-(2-isocyanatoethoxy)-
• CAS No: 62507-45-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 442332
• PubChem ID: 57160711
• Update Time: 2025-04-19

Butane, 1-(2-isocyanatoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-(2-isocyanatoethoxy)-
• 1-(2-isocyanatoethoxy)butane
• DTXSID30720446
• 62507-45-3
• SCHEMBL11494548
• 2-butoxyethyl isocyanate
• AKOS012410863

• Inchi： 1S/C7H13NO2/c1-2-3-5-10-6-4-8-7-9/h2-6H2,1H3
• InChI Key： PTDHBZFQKOXBQJ-UHFFFAOYSA-N
• SMILES： O(CCN=C=O)CCCC

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66